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Compound of Interest

Compound Name: Triethoxyfluorosilane

Cat. No.: B1226324

This guide provides comprehensive safety and handling information for Triethoxyfluorosilane
(C6H15FO03SI), tailored for researchers, scientists, and professionals in drug development. It
outlines the chemical's properties, hazards, and the requisite precautions for its safe use in a
laboratory setting.

Chemical Identification and Properties

Triethoxyfluorosilane is an organosilane compound used as a chemical intermediate in
various research and manufacturing processes.[1] It is a flammable and corrosive liquid that
requires careful handling.[1][2]

Table 1: Physical and Chemical Properties of Triethoxyfluorosilane

Property Value Source
Chemical Formula C6H15F03Si Gelest, Inc.[1]
Physical State Liquid Gelest, Inc.[1]

TRIETHYLFLUOROSILICATE;
Synonyms Gelest, Inc.[1]
FLUOROTRIETHOXYSILANE

CAS Number 358-60-1 PubChem][2]

Molecular Weight 182.26 g/mol PubChem|[2]
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Hazard Identification and Classification

Triethoxyfluorosilane is classified as a hazardous substance under the Globally Harmonized
System (GHS). It is a flammable liquid that causes severe skin burns and serious eye damage.

[1]

Table 2: GHS Hazard Classification for Triethoxyfluorosilane

Classification Code Description Source

- Flammable liquid and
Flammable Liquids H226 Gelest, Inc.[1]
vapor

Causes severe skin
Gelest, Inc.[1],

Skin Corrosion H314 burns and eye
PubChem[2]
damage
. Causes serious eye Gelest, Inc.[1],
Serious Eye Damage H318
damage PubChem][2]

The substance is labeled with the GHS pictograms for "Flammable" (GHS02) and "Corrosion”
(GHSO05), with "Danger" as the signal word.[1]

Toxicology and Health Effects

Exposure to Triethoxyfluorosilane can cause significant health effects. Direct contact results
in severe skin burns and serious eye damage.[1] Inhalation may irritate the respiratory tract,
with potential symptoms including coughing, headache, and nausea.[1]

A critical aspect of its toxicology is its reaction with water or moisture, which liberates ethanol.
[1] Chronic exposure to ethanol is known to affect the central nervous system.[1] Furthermore,
ethanol is classified as a Group 1 carcinogen (carcinogenic to humans) by IARC, specifically in
the context of alcoholic beverages.[1][3]

Table 3: Toxicological Data for Decomposition Products
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Substance Test Value Species Source

Ethanol LC50 Inhalation 124.7 mg/l (4h) Rat Gelest, Inc.[1]

Note: No specific acute toxicity data is available for Triethoxyfluorosilane itself in the provided
sources. The data presented is for ethanol, a hazardous decomposition product.

Safe Handling and Storage Protocols
Strict adherence to safety protocols is mandatory when handling Triethoxyfluorosilane.

¢ Ventilation: Always handle the substance in a well-ventilated area, preferably under a
chemical fume hood, to prevent the accumulation of vapors.[1][4]

« Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[1] Use only
non-sparking tools and explosion-proof electrical equipment.[1]

e Grounding: Containers must be properly grounded and bonded before and during transfer to
prevent static discharge.[1]

e Personal Contact: Avoid all contact with eyes and skin, and do not breathe vapors or mist.[1]
» Conditions: Store in a cool, dry, and well-ventilated place, away from heat sources.[4]
o Containers: Keep containers tightly closed.

e Incompatible Materials: Store away from oxidizing agents, acids, alcohols, and moisture.[1]
The material decomposes in the presence of moist air or water.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Triethoxyfluorosilane.

o Eye Protection: Chemical safety goggles or a face shield are required. Contact lenses should
not be worn.[1]

» Hand Protection: Neoprene or nitrile rubber gloves are recommended.[1]
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Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

Respiratory Protection: If ventilation is inadequate, a NIOSH-certified combination organic
vapor/acid gas respirator (yellow cartridge) should be used.[1]

Emergency eye wash fountains and safety showers must be available in the immediate vicinity

of any potential exposure.[1]

Caption: Logical workflow for Triethoxyfluorosilane safety precautions.

Emergency Procedures

General: In case of an accident or if you feel unwell, seek immediate medical attention and
show the safety data sheet.[1] Remove all contaminated clothing immediately.[1]

Inhalation: Move the victim to fresh air and keep them at rest. Seek medical advice if feeling
unwell.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Get
immediate medical advice.[1]

Eye Contact: Flush eyes thoroughly with water for at least 15 minutes, removing contact
lenses if present and easy to do so.[1] Get immediate medical attention.[1]

Ingestion: Rinse mouth. Do not give anything by mouth to an unconscious person. Get
medical advice.[1]

Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry
chemical.[1]

Fire Hazards: The substance is a flammable liquid and vapor.[1] Irritating fumes and organic
acid vapors may develop when exposed to high temperatures or flame.[1]

Firefighter Protection: Do not enter the fire area without proper protective equipment,
including a NIOSH-approved self-contained breathing apparatus.[1] Use water spray to cool
exposed containers.[1]
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Personal Precautions: Evacuate unnecessary personnel.[1] Remove all ignition sources and
use special care to avoid static charges.[1]

Protective Equipment: Cleanup crews must be equipped with proper protection as outlined in
Section 5.[1]

Environmental Precautions: Prevent the substance from entering sewers and public waters.

[1]

Cleaning Methods: Absorb the spill with an inert material and collect it for disposal.[1] Use
only non-sparking tools for cleanup.[1]
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Caption: General experimental workflow for a chemical spill response.
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Stability and Reactivity

¢ Chemical Stability: The material is stable under normal conditions.[1]

e Hazardous Reactions: It decomposes in contact with moist air or water, liberating ethanol.[1]
» Conditions to Avoid: Avoid heat, open flames, and sparks.[1]

» Incompatible Materials: Avoid contact with oxidizing agents.[1]

e Hazardous Decomposition Products: Upon decomposition, it can produce hydrofluoric acid,
organic acid vapors, and silicon dioxide.[1]

Experimental Protocols and Data

The toxicological data presented in this guide, such as LC50 values, are derived from
standardized tests.[1] However, the source Safety Data Sheets do not provide detailed
experimental methodologies for how these tests were conducted. Professionals requiring this
level of detail should consult specialized toxicological databases or primary research literature.
The provided data is intended for hazard assessment and risk management in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1226324+#safety-and-handling-precautions-for-
triethoxyfluorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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